Abrusoside A

• Molecular Formula: C36H54O10
• Molecular Weight: 646.8 g/mol
• IUPAC Name: (1S,3R,6S,7S,8R,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(1S)-1-[(2S)-5-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypentacyclo[9.7.0.01,3.03,8.012,16]octadecane-7-carboxylic acid
• InChI: InChI=1S/C36H54O10/c1-18-6-7-21(44-29(18)41)19(2)20-10-12-33(4)23-8-9-24-34(5,31(42)43)25(46-30-28(40)27(39)26(38)22(16-37)45-30)11-13-35(24)17-36(23,35)15-14-32(20,33)3/h6,19-28,30,37-40H,7-17H2,1-5H3,(H,42,43)/t19-,20+,21-,22+,23-,24-,25-,26+,27-,28+,30-,32+,33-,34-,35+,36-/m0/s1
• InChI Key: CJHYXUPCGHKJOO-AYOTXDKCSA-N
• Isomeric SMILES: CC1=CC[C@H](OC1=O)[C@@H](C)[C@H]2CC[C@@]3([C@@]2(CC[C@]45[C@H]3CC[C@@H]6[C@]4(C5)CC[C@@H]([C@@]6(C)C(=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)C)C
• SMILES: CC1=CCC(OC1=O)C(C)C2CCC3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C(=O)O)OC7C(C(C(C(O7)CO)O)O)O)C)C
• synonyms: 3-O-beta-D-glucopyranosyl-abrusogenin; abrusoside A; abrusoside A methyl este

Description

Abrusoside A is a triterpenoid saponin that is (22S,24Z)-3beta-hydroxy-26-oxo-22,26-epoxy-9beta,19-cyclolanost-24-en-28-oic acid having a beta-D-glucosyl residue attached at position 3 via a glycosidic bond. It has a role as a plant metabolite. It is a steroid lactone, a triterpenoid saponin and a pentacyclic triterpenoid.

Scientific Research Applications

• Pharmacokinetics and Biodistribution : A study explored the pharmacokinetics and biodistribution of flavonoid C-glycosides from Abrus mollis extract in rats. This research is relevant for understanding the absorption and distribution of compounds like Abrusoside A within the body, which is crucial for developing medical applications (Xiong et al., 2015).

• Biotransformation by Human Intestinal Bacteria : Research on the biotransformation of abrusin 2''-O-beta-D-apioside by human intestinal bacteria indicates the metabolic pathways of such compounds in the human body, which is essential for understanding how substances like Abrusoside A are processed and utilized (Li et al., 2000).

• Glucose Lowering and Pancreato-Protective Effects : A study on the glucose lowering and pancreato-protective effects of Abrus precatorius leaf extract in diabetic rats can provide insights into the potential therapeutic applications of compounds like Abrusoside A in diabetes management (Boye et al., 2020).

• Bioaccessibility and Absorption Studies : The bioaccessibility and absorption characteristics of flavonoid C-glycosides from Abrus mollis were investigated, which can inform the development of therapeutic applications and effective delivery methods for compounds like Abrusoside A (Shen et al., 2021).

• Chemical Constituents Analysis : Research identifying the chemical constituents of Abrus mollis contributes to the understanding of the complex composition of the plant, which is crucial for identifying the specific role and therapeutic potential of Abrusoside A (Pengfei, 2006).

• Isoflavones Study : A study on the isoflavones from Abrus mollis may help in understanding the specific roles of compounds like Abrusoside A, as they belong to the same family of compounds (Wei-shuo, 2004).